N-[2-(3,5-dioxo-1-piperazinyl)-1-methyl-2-oxoethyl]-4-methylbenzenesulfonamide

• IUPAC Name: N-[1-(3,5-dioxopiperazin-1-yl)-1-oxopropan-2-yl]-4-methylbenzenesulfonamide
• InChI: InChI=1S/C14H17N3O5S/c1-9-3-5-11(6-4-9)23(21,22)16-10(2)14(20)17-7-12(18)15-13(19)8-17/h3-6,10,16H,7-8H2,1-2H3,(H,15,18,19)
• InChI Key: GRCFTYYQLUMOAC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)NC(C)C(=O)N2CC(=O)NC(=O)C2
• Molecular Formula: C14H17N3O5S
• Molecular Weight: 339.37 g/mol

Description

N-[2-(3,5-dioxo-1-piperazinyl)-1-methyl-2-oxoethyl]-4-methylbenzenesulfonamide, also known as PIPES, is a chemical compound that is widely used in scientific research. It is a buffering agent that helps to maintain a constant pH in biological experiments. PIPES is a zwitterionic compound, meaning that it has both positive and negative charges, which makes it an effective buffer in a wide range of pH values.

Mechanism of Action

The mechanism of action of N-[2-(3,5-dioxo-1-piperazinyl)-1-methyl-2-oxoethyl]-4-methylbenzenesulfonamide as a buffering agent is based on its ability to donate or accept protons depending on the pH of the solution. When the pH of the solution is below the pKa of N-[2-(3,5-dioxo-1-piperazinyl)-1-methyl-2-oxoethyl]-4-methylbenzenesulfonamide (7.5), it will donate a proton to maintain the pH. When the pH of the solution is above the pKa of N-[2-(3,5-dioxo-1-piperazinyl)-1-methyl-2-oxoethyl]-4-methylbenzenesulfonamide, it will accept a proton to maintain the pH. This makes N-[2-(3,5-dioxo-1-piperazinyl)-1-methyl-2-oxoethyl]-4-methylbenzenesulfonamide an effective buffer over a wide range of pH values.
Biochemical and Physiological Effects:
N-[2-(3,5-dioxo-1-piperazinyl)-1-methyl-2-oxoethyl]-4-methylbenzenesulfonamide has been shown to have minimal effects on enzyme activity and protein stability, making it a popular choice in biochemistry and molecular biology research. It has also been shown to have low toxicity and is generally considered safe for use in biological experiments.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-[2-(3,5-dioxo-1-piperazinyl)-1-methyl-2-oxoethyl]-4-methylbenzenesulfonamide as a buffering agent is its ability to maintain a constant pH in a wide range of pH values. It has minimal effects on enzyme activity and protein stability, making it a popular choice in biochemistry and molecular biology research. However, N-[2-(3,5-dioxo-1-piperazinyl)-1-methyl-2-oxoethyl]-4-methylbenzenesulfonamide is not suitable for experiments that require a pH outside of the range of 6.1-7.5. Additionally, N-[2-(3,5-dioxo-1-piperazinyl)-1-methyl-2-oxoethyl]-4-methylbenzenesulfonamide can interfere with certain assays, such as those that involve the measurement of phosphate or calcium ions.

Future Directions

There are several areas of future research related to N-[2-(3,5-dioxo-1-piperazinyl)-1-methyl-2-oxoethyl]-4-methylbenzenesulfonamide. One area of interest is the development of new buffering agents that are more effective over a wider range of pH values. Another area of interest is the development of N-[2-(3,5-dioxo-1-piperazinyl)-1-methyl-2-oxoethyl]-4-methylbenzenesulfonamide-based sensors for the detection of biological molecules. Additionally, there is ongoing research into the use of N-[2-(3,5-dioxo-1-piperazinyl)-1-methyl-2-oxoethyl]-4-methylbenzenesulfonamide in drug delivery systems, particularly in the development of targeted drug delivery to cancer cells.

Synthesis Methods

The synthesis of N-[2-(3,5-dioxo-1-piperazinyl)-1-methyl-2-oxoethyl]-4-methylbenzenesulfonamide involves the reaction of 4-methylbenzenesulfonyl chloride with 2-aminoethylpiperazine in the presence of triethylamine. The resulting product is then treated with acetic anhydride and sodium acetate to form N-[2-(3,5-dioxo-1-piperazinyl)-1-methyl-2-oxoethyl]-4-methylbenzenesulfonamide. The overall reaction can be represented as follows:

Scientific Research Applications

N-[2-(3,5-dioxo-1-piperazinyl)-1-methyl-2-oxoethyl]-4-methylbenzenesulfonamide is widely used as a buffering agent in biological experiments. It is commonly used in cell culture media, protein purification, and enzyme assays. N-[2-(3,5-dioxo-1-piperazinyl)-1-methyl-2-oxoethyl]-4-methylbenzenesulfonamide is particularly useful in experiments that require a constant pH in the range of 6.1-7.5. It has been shown to have minimal effects on enzyme activity and protein stability, making it a popular choice in biochemistry and molecular biology research.